Cas no 105175-10-8 (1-Butanone, 1-(3-bromo-5-isoxazolyl)-)

• Product Name: 1-Butanone, 1-(3-bromo-5-isoxazolyl)-
• CAS No: 105175-10-8
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 1151114
• Update Time: 2024-07-27

1-Butanone, 1-(3-bromo-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(3-bromo-5-isoxazolyl)-
• 1-(3-bromoisoxazol-5-yl)butan-1-one

• Inchi： 1S/C7H8BrNO2/c1-2-3-5(10)6-4-7(8)9-11-6/h4H,2-3H2,1H3
• InChI Key： KHILJOYXPVDJQL-UHFFFAOYSA-N
• SMILES： C(C1ON=C(Br)C=1)(=O)CCC

Computed Properties

• Exact Mass: 231.98477

Experimental Properties

• Density: 1.491±0.06 g/cm3(Predicted)
• Boiling Point: 305.9±27.0 °C(Predicted)
• PSA: 58.62
• pka: -7.33±0.50(Predicted)